Cas no 100306-33-0 ((R)-(+)-3-Chloro-1-phenyl-1-propanol)

(R)-(+)-3-Chloro-1-phenyl-1-propanol structure
100306-33-0 structure
Product name:(R)-(+)-3-Chloro-1-phenyl-1-propanol
CAS No:100306-33-0
MF:C9H11ClO
MW:170.636041879654
MDL:MFCD00075128
CID:62135
PubChem ID:642409

(R)-(+)-3-Chloro-1-phenyl-1-propanol Chemical and Physical Properties

Names and Identifiers

    • (R)-3-Chloro-1-phenylpropan-1-ol
    • pseudocumene-5-sulfonicacid
    • 2,4,5-TRIMETHYLBENZENSULFONIC ACID
    • 2,4,5-TRIMETHYLBENZENESULFONIC ACID
    • 1,2,4-Trimethyl-5-benzenesulfonic acid
    • Benzenesulfonic acid, 2,4,5-triMethyl-
    • NSC 163978
    • (R)-(+)-3-Chloro-1-phenyl-1-propanol
    • (1R)-3-Chloro-1-phenyl-propan-1-ol
    • (R )-(+)-3-chloro-1-phenylpropanol
    • R(+)-ALPHA-(2-CHLOROETHYL)BENZYL ALCOHOL
    • (1R)-3-chloro-1-phenylpropan-1-ol
    • (R)-(+)-α-(2-Chloroethyl)benzyl Alcohol
    • )-(+)-3-Chloro-1-phenyl-1-propanol
    • (R)-(+)-3-Chloro-1-phenylpropanol
    • MDL: MFCD00075128
    • Inchi: 1S/C9H11ClO/c10-7-6-9(11)8-4-2-1-3-5-8/h1-5,9,11H,6-7H2/t9-/m1/s1
    • InChI Key: JZFUHAGLMZWKTF-SECBINFHSA-N
    • SMILES: O[C@@H](C1=CC=CC=C1)CCCl

Computed Properties

  • Exact Mass: 170.05000
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 99.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Surface Charge: 0
  • Tautomer Count: nothing

Experimental Properties

  • Color/Form: White to Yellow Solid
  • Melting Point: 57.0 to 61.0 deg-C
  • PSA: 20.23000
  • LogP: 2.34890
  • Solubility: Not determined
  • Specific Rotation: 26 º (c=1, chloroform)
  • Optical Activity: [α]24/D +26°, c = 1 in chloroform

(R)-(+)-3-Chloro-1-phenyl-1-propanol Security Information

  • Symbol: GHS07
  • Prompt:warning
  • Signal Word:Warning
  • Hazard Statement: H315,H319,H335
  • Warning Statement: P261,P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26-S36
  • Hazardous Material Identification: Xi
  • Safety Term:S26;S36
  • Storage Condition:Inert atmosphere,Room Temperature
  • Risk Phrases:R36/37/38
  • HazardClass:IRRITANT

(R)-(+)-3-Chloro-1-phenyl-1-propanol Customs Data

  • HS CODE:2906299090
  • Customs Data:

    China Customs Code:

    2906299090

    Overview:

    2906299090 Other aromatic alcohols. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2906299090 other aromatic alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

(R)-(+)-3-Chloro-1-phenyl-1-propanol Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
AstaTech
58184-5/G
(R)-(+)-3-CHLORO-1-PHENYLPROPANOL
100306-33-0 97%
5g
$40 2023-09-16
eNovation Chemicals LLC
D304350-100g
(R)-(+)-3-Chloro-1-phenylpropanol
100306-33-0 95%
100g
$734 2024-05-24
eNovation Chemicals LLC
D304350-1kg
(R)-(+)-3-Chloro-1-phenylpropanol
100306-33-0 95%
1kg
$2480 2024-05-24
eNovation Chemicals LLC
D488578-50g
(R)-(+)-3-chloro-1-phenylpropanol
100306-33-0 97%
50g
$260 2024-06-05
abcr
AB284308-1g
(R)-3-Chloro-1-phenylpropan-1-ol, 97%; .
100306-33-0 97%
1g
€72.90 2025-02-21
SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd.
lj0866-1g
(R)-(+)-3-Chloro-1-phenyl-1-propanol
100306-33-0 98%
1g
¥200.0 2024-07-19
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
R806135-5g
(R)-(+)-3-Chloro-1-phenyl-1-propanol
100306-33-0 >98.0%(GC)
5g
488.00 2021-05-17
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
338419-5G
(
100306-33-0 98%
5G
1621.09 2021-05-17
eNovation Chemicals LLC
D488578-100g
(R)-(+)-3-chloro-1-phenylpropanol
100306-33-0 97%
100g
$360 2024-06-05
eNovation Chemicals LLC
D488578-25g
(R)-(+)-3-chloro-1-phenylpropanol
100306-33-0 97%
25g
$200 2024-06-05

(R)-(+)-3-Chloro-1-phenyl-1-propanol Production Method

(R)-(+)-3-Chloro-1-phenyl-1-propanol Suppliers

JU LAN HUA GONG KE JI ( QING DAO ) Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
(CAS:100306-33-0)(R)-(+)-3-Chloro-1-phenyl-1-propanol
MR./MRS.:WANG JING LI
Phone:13156898909
Email:hope2084@163.com

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